[(2R)-2-[(4Z,7Z,10Z,13Z,16Z,19Z)-docosa-4,7,10,13,16,19-hexaenoyl]oxy-3-hydroxypropyl] 2-(trimethylazaniumyl)ethyl phosphate

• Molecular Formula: C30H50NO7P
• Molecular Weight: 567.7 g/mol
• IUPAC Name: [(2R)-2-[(4Z,7Z,10Z,13Z,16Z,19Z)-docosa-4,7,10,13,16,19-hexaenoyl]oxy-3-hydroxypropyl] 2-(trimethylazaniumyl)ethyl phosphate
• InChI: InChI=1S/C30H50NO7P/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-30(33)38-29(27-32)28-37-39(34,35)36-26-25-31(2,3)4/h6-7,9-10,12-13,15-16,18-19,21-22,29,32H,5,8,11,14,17,20,23-28H2,1-4H3/b7-6-,10-9-,13-12-,16-15-,19-18-,22-21-/t29-/m1/s1
• InChI Key: FTLVGMFFHDRYDI-APPDJCNMSA-N
• Isomeric SMILES: CC/C=C\C/C=C\C/C=C\C/C=C\C/C=C\C/C=C\CCC(=O)O[C@H](CO)COP(=O)([O-])OCC[N+](C)(C)C
• Canonical SMILES: CCC=CCC=CCC=CCC=CCC=CCC=CCCC(=O)OC(CO)COP(=O)([O-])OCC[N+](C)(C)C

Description

The compound [(2R)-2-[(4Z,7Z,10Z,13Z,16Z,19Z)-docosa-4,7,10,13,16,19-hexaenoyl]oxy-3-hydroxypropyl] 2-(trimethylazaniumyl)ethyl phosphate is a glycerophospholipid characterized by:

• A docosahexaenoic acid (DHA; 22:6) chain at the sn-2 position, featuring six double bonds in the 4Z,7Z,10Z,13Z,16Z,19Z configuration.
• A hydroxy group at the sn-3 position.
• A trimethylazaniumyl ethyl phosphate head group, conferring zwitterionic properties typical of phosphatidylcholines (PCs).

This structure is critical for membrane fluidity, signaling, and interactions with proteins like lipases and receptors. Its molecular weight is approximately 880–885 Da, depending on isotopic composition .

Biological Activity

The compound [(2R)-2-[(4Z,7Z,10Z,13Z,16Z,19Z)-docosa-4,7,10,13,16,19-hexaenoyl]oxy-3-hydroxypropyl] 2-(trimethylazaniumyl)ethyl phosphate is a phospholipid derivative featuring a unique structure that incorporates docosahexaenoic acid (DHA), an omega-3 fatty acid known for its significant biological roles. This article explores its biological activity based on available research findings.

Chemical Structure and Properties

The compound is characterized by a hydrophilic phosphate headgroup and a hydrophobic fatty acid tail derived from DHA. The molecular formula is C₃₁H₅₃N₁O₈P with a molecular weight of approximately 600.74 g/mol. The presence of multiple double bonds in the DHA chain contributes to its fluidity and interaction with biological membranes.

1. Cell Membrane Dynamics

Phospholipids like this compound play a crucial role in maintaining cell membrane integrity and fluidity. The incorporation of DHA enhances membrane flexibility and can influence various membrane-associated processes such as signaling and transport.

2. Neuroprotective Effects

DHA is well-documented for its neuroprotective properties. Research indicates that compounds containing DHA can reduce neuronal apoptosis and promote neurogenesis. A study highlighted that DHA-enriched phospholipids improved cognitive function in animal models by enhancing synaptic plasticity .

3. Anti-inflammatory Properties

DHA has been shown to exert anti-inflammatory effects through the modulation of eicosanoid production. The compound may inhibit the synthesis of pro-inflammatory mediators while promoting the formation of anti-inflammatory resolvins and protectins . This property is particularly relevant in conditions such as arthritis and cardiovascular diseases.

4. Cardiovascular Health

Studies suggest that phospholipids containing DHA can lower triglyceride levels and improve lipid profiles in patients with dyslipidemia. This effect is attributed to the ability of DHA to enhance fatty acid oxidation and reduce hepatic triglyceride synthesis .

Case Studies

Study	Findings	Reference
Animal Model of Alzheimer’s Disease	Improved cognitive function and reduced amyloid plaque formation with DHA supplementation
Human Clinical Trial on Dyslipidemia	Significant reduction in triglycerides and LDL cholesterol levels after intake of DHA-rich phospholipids
In vitro Study on Neuronal Cells	Increased cell viability and reduced apoptosis in neurons treated with DHA-containing phospholipids

The biological activity of this compound can be attributed to several mechanisms:

• Membrane Fluidity : The unsaturated fatty acid chains prevent tight packing of lipids, enhancing membrane fluidity which is essential for proper cellular function.
• Signal Transduction : Phospholipids are involved in cell signaling pathways; DHA-containing phospholipids can modulate receptor activity and intracellular signaling cascades.
• Gene Expression Modulation : DHA can influence gene expression related to inflammation and lipid metabolism through nuclear receptors such as PPARs (Peroxisome Proliferator-Activated Receptors) .

Comparison with Similar Compounds

Phosphatidylcholines with Varied Acyl Chains

Compound Name	Acyl Chains	Molecular Weight (Da)	Key Structural Differences	Biological Relevance
Target Compound	22:6 (DHA) at sn-2	~880–885	Hydroxypropyl backbone; DHA chain with six double bonds	Anti-inflammatory, neuroprotective roles
GPCho(22:6/22:4)	22:6 (DHA)/22:4 (AdA)	882.217	Adrenic acid (22:4n6) at sn-1; linked to altered membrane rigidity	Implicated in cancer metabolism; dysregulated in tumor models
GPCho(22:6/18:1)	22:6 (DHA)/18:1 (oleate)	992.65	Oleate (18:1n9) at sn-1; fewer double bonds reduce fluidity	Modulates lipid droplet formation; less potent in anti-inflammatory pathways
PC(14:0/22:6)	14:0 (myristate)/22:6	778.5	Shorter saturated chain at sn-1; enhances oxidative susceptibility	Biomarker for cardiovascular disease; lower bioactivity in neuronal tissues

Key Trends :

• Chain length and saturation directly influence membrane integration and enzymatic cleavage. DHA-containing PCs (e.g., target compound) exhibit superior fluidity and signaling activity compared to saturated or monounsaturated analogs .
• Hydroxypropyl backbone in the target compound may enhance interactions with aqueous environments, unlike standard glycerol backbones in most PCs .

Lysophosphatidylcholines (Lyso-PCs)

Compound Name	Structure	Molecular Weight (Da)	Functional Differences
Lyso-PC(22:6)	Single DHA chain at sn-2	~550–560	Lacks sn-1 acyl chain; potent signaling molecule in cancer apoptosis
Target Compound	Intact diacylglycerol structure	~880–885	Full phospholipid structure supports membrane integrity

Key Insight : Lyso-PCs are metabolic derivatives of PCs and exhibit pro-apoptotic effects, whereas the intact target compound is more stable and less inflammatory .

Phosphatidylserine (PS) and Phosphatidylglycerol (PG) Analogs

Compound Name	Head Group	Molecular Weight (Da)	Functional Contrast
PSer(22:6/22:6)	Serine	879.505	Anionic head group; enhances apoptosis in neurodegenerative models
1-Stearoyl-2-DHA-PG (sodium salt)	Glycerophosphate	845.069	Anionic; stabilizes mitochondrial membranes in hepatic injury models
Target Compound	Choline	~880–885	Zwitterionic; supports synaptic vesicle formation and anti-inflammatory signaling

Key Contrast : Head group chemistry dictates cellular localization. Choline-based PCs (target compound) dominate plasma membranes, while anionic PS/PG analogs localize to organelles or apoptotic vesicles .

Preparation Methods

Total Chemical Synthesis

3.1.1 Starting Materials

• Glycerol backbone with protected hydroxyl groups.
• Docosahexaenoic acid (DHA) or its activated derivatives (e.g., DHA chloride or DHA anhydride).
• Phosphorylcholine or protected phosphorylcholine derivatives.
• Saturated fatty acid (e.g., palmitic acid) or its activated form.

3.1.2 Synthetic Strategy

• Step 1: Protection of Glycerol Hydroxyl Groups
  The glycerol backbone is selectively protected to allow regioselective acylation. Typically, the primary hydroxyl at sn-3 is protected to allow acylation at sn-1 and sn-2 positions.

• Step 2: Esterification of Fatty Acids
  The sn-1 position is esterified with a saturated fatty acid (e.g., palmitic acid) using standard esterification methods such as DCC (dicyclohexylcarbodiimide) coupling or acyl chloride methods.

• Step 3: Esterification of Docosahexaenoic Acid at sn-2
  Due to the high degree of unsaturation and sensitivity of DHA, mild conditions are employed to attach DHA at the sn-2 position. Activated DHA derivatives are reacted with the free hydroxyl at sn-2.

• Step 4: Deprotection and Phosphorylation
  After fatty acid esterification, protecting groups are removed. The free hydroxyl at sn-3 is then phosphorylated using reagents such as phosphorus oxychloride (POCl3) or phosphoramidite chemistry, followed by coupling with choline or trimethylammonium derivatives to yield the phosphatidylcholine headgroup.

• Step 5: Purification
  Chromatographic techniques such as silica gel column chromatography or HPLC are used to purify the final compound.

3.1.3 Challenges

• Maintaining the cis double bonds in DHA without isomerization or oxidation.
• Regioselective acylation to ensure correct fatty acid placement.
• Control of stereochemistry at the glycerol backbone (2R configuration).

Enzymatic or Semi-Synthetic Methods

3.2.1 Enzymatic Acylation

• Lipases with regioselectivity (e.g., lipase B from Candida antarctica) are used to catalyze the selective acylation of glycerophosphocholine or lysophosphatidylcholine intermediates.
• Lysophosphatidylcholine substrates are incubated with DHA or DHA esters under mild conditions to attach DHA at the sn-2 position.

3.2.2 Advantages

• High regio- and stereoselectivity.
• Mild reaction conditions that preserve DHA integrity.
• Reduced need for protective groups.

3.2.3 Typical Procedure

• Preparation of lysophosphatidylcholine (LPC) with saturated fatty acid at sn-1.
• Incubation with DHA and lipase in organic solvent or biphasic system.
• Reaction monitored by LC-MS or TLC.
• Purification of phosphatidylcholine product.

Comparative Data Table of Preparation Methods

Aspect	Total Chemical Synthesis	Enzymatic/Semi-Synthetic Method
Regioselectivity	Requires protecting groups for regioselectivity	Naturally high due to enzyme specificity
Stereochemical Control	Achieved by chiral starting materials and conditions	High due to enzyme stereospecificity
Reaction Conditions	Often harsh (acid chlorides, carbodiimides)	Mild (ambient temperature, aqueous or organic media)
Preservation of DHA Integrity	Risk of oxidation and isomerization	Minimal risk due to mild conditions
Scalability	Complex, multi-step, lower yield	Potentially scalable with enzyme immobilization
Purification	Chromatographic methods required	Similar chromatographic purification
Cost	Higher due to reagents and protection steps	Potentially lower with enzyme reuse

Research Findings and Literature Insights

• Stability and Handling : DHA-containing phospholipids are sensitive to oxidation; thus, antioxidant additives (e.g., BHT) and inert atmosphere (nitrogen or argon) are used during synthesis and storage.

• Stereochemistry Confirmation : The (2R)-configuration is confirmed by chiral chromatographic methods and NMR spectroscopy, ensuring biological relevance.

• Patents and Industrial Methods : Patents such as AU2011204277A1 describe fatty acid derivatives and their synthetic methods relevant to DHA-containing phospholipids, emphasizing enzymatic acylation and chemical phosphorylation steps.

• Analytical Characterization : LC-MS/MS and NMR are standard for verifying the molecular structure and purity of the synthesized compound.

Summary Table of Key Synthetic Parameters

Parameter	Typical Value/Condition	Notes
Protecting Groups	TBDMS (tert-butyldimethylsilyl), benzyl ethers	For hydroxyl protection during esterification
Acylation Reagents	DCC, DMAP, acyl chlorides	For chemical esterification
Enzymes Used	Lipase B (Candida antarctica)	For regioselective acylation
Solvents	Dichloromethane, THF, tert-butanol	Organic solvents for chemical synthesis and enzymatic reactions
Temperature	0–25 °C (enzymatic), 0–40 °C (chemical)	Mild to moderate to preserve unsaturation
Reaction Time	Hours to days	Depending on method and scale
Purification Techniques	Silica gel chromatography, HPLC	To isolate pure phosphatidylcholine

Q & A

Q. How can researchers confirm the structural integrity of this phosphatidylcholine species in experimental settings?

Methodological Answer:

• Nuclear Magnetic Resonance (NMR) : Use $^{1}\text{H}$ and $^{13}\text{C}$ NMR to verify stereochemistry (e.g., (2R)-configuration) and double-bond geometry (4Z,7Z, etc.). Compare spectral data with reference libraries for phosphatidylcholines .
• Mass Spectrometry (MS) : High-resolution MS (HRMS) confirms molecular weight (e.g., m/z 846.60072 for [M+H]+) and fragmentation patterns to validate acyl chains (22:6 and 22:4) .
• Chromatography : Reverse-phase HPLC with UV detection (e.g., 205 nm for conjugated double bonds) ensures purity and distinguishes isomeric variants .

Q. What are the primary biological roles of this phosphatidylcholine species in cellular membranes?

Methodological Answer:

• Membrane Fluidity Studies : Use fluorescence anisotropy or ESR spectroscopy to assess how the polyunsaturated 22:6 and 22:4 acyl chains influence lipid bilayer fluidity .
• Lipidomic Profiling : Compare its abundance in tissues (e.g., brain, retina) via LC-MS to correlate with roles in neuroprotection or signal transduction .

Advanced Research Questions

Q. How can researchers synthesize this compound with high stereochemical purity for in vitro studies?

Methodological Answer:

• Acylation Strategy : Employ regioselective enzymatic catalysis (e.g., phospholipase A2) to introduce 22:6 and 22:4 acyl chains at the sn-1 and sn-2 positions of the glycerol backbone, respectively .
• Purification : Use silica gel chromatography with a gradient of chloroform:methanol:water (65:25:4) to isolate the target compound from side products .
• Quality Control : Validate stereochemistry via circular dichroism (CD) and compare retention times with synthetic standards in chiral HPLC .

Q. What experimental approaches can resolve discrepancies in lipidomic datasets involving this compound?

Methodological Answer:

• Data Normalization : Apply isotopic internal standards (e.g., deuterated phosphatidylcholines) to correct for ion suppression in MS .
• Multivariate Analysis : Use principal component analysis (PCA) to distinguish biological variation from technical artifacts in large datasets .
• Inter-laboratory Validation : Cross-validate results using harmonized protocols from repositories like TMIC’s Metabolomics Community Tool .

Q. How can researchers investigate the oxidative stability of this compound under physiological conditions?

Methodological Answer:

• Accelerated Oxidation Assays : Expose the compound to reactive oxygen species (ROS) generators (e.g., AAPH) and monitor lipid peroxidation via thiobarbituric acid reactive substances (TBARS) assay .
• Protective Strategies : Test antioxidants (e.g., α-tocopherol) in model membranes using differential scanning calorimetry (DSC) to assess stabilization of polyunsaturated chains .

Q. What methodologies are optimal for studying its interactions with membrane proteins like GPCRs?

Methodological Answer:

• Surface Plasmon Resonance (SPR) : Immobilize the phosphatidylcholine on L1 sensor chips to quantify binding kinetics with purified receptors .
• Molecular Dynamics (MD) Simulations : Use tools like COMSOL Multiphysics to model how the 22:6/22:4 acyl chains influence protein conformational changes .

Methodological Challenges & Solutions

Q. How can researchers address the compound’s susceptibility to degradation during storage?

Methodological Answer:

• Storage Conditions : Store in inert argon gas at -80°C with butylated hydroxytoluene (BHT) to prevent auto-oxidation .
• Stability Monitoring : Use thin-layer chromatography (TLC) with iodine vapor detection to track degradation over time .

Q. What strategies enhance the reproducibility of in vivo studies involving this lipid?

Methodological Answer:

• Dietary Control : Standardize animal diets (e.g., omega-3/omega-6 ratios) to minimize variability in endogenous lipid pools .
• Isotope Tracing : Administer $^{13}\text{C}$-labeled precursors to track incorporation into membranes via imaging mass spectrometry .

Theoretical & Framework Integration

Q. How can findings about this compound be integrated into existing models of lipid metabolism?

Methodological Answer:

• Systems Biology : Map its biosynthetic pathways (e.g., Kennedy pathway) using databases like KEGG and validate with knockout cell lines .
• Mechanistic Modeling : Use Bayesian networks to predict its role in inflammatory signaling (e.g., eicosanoid precursors) based on acyl chain composition .